Cas no 2138210-36-1 (4-Bromo-3-(chlorosulfonyl)-5-fluorobenzoyl chloride)

• Product Name: 4-Bromo-3-(chlorosulfonyl)-5-fluorobenzoyl chloride
• CAS No: 2138210-36-1
• MF: C₇H₂BrCl₂FO₃S
• MW: 335.962381839752
• CID: 6065200
• PubChem ID: 165456081
• Update Time: 2024-01-04

4-Bromo-3-(chlorosulfonyl)-5-fluorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2138210-36-1
• EN300-715813
• 4-bromo-3-(chlorosulfonyl)-5-fluorobenzoyl chloride
• 4-Bromo-3-(chlorosulfonyl)-5-fluorobenzoyl chloride

• Inchi： 1S/C7H2BrCl2FO3S/c8-6-4(11)1-3(7(9)12)2-5(6)15(10,13)14/h1-2H
• InChI Key： NPCDSERQNOXBAE-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=O)Cl)C=C1S(=O)(=O)Cl)F

Computed Properties

• Exact Mass: 333.82691g/mol
• Monoisotopic Mass: 333.82691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 59.6Ų